Cas no 42297-31-4 (1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester)
42297-31-4 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
CAS No:42297-31-4
MF:C4H4FN3O2
MW:145.091863632202
CID:325055
PubChem ID:45090047
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
- 1H-1,2,4-Triazole-3-carboxylicacid,5-fluoro-,methylester(9CI)
- Methyl 3-fluoro-1H-1,2,4-triazole-5-carboxylate
- 42297-31-4
-
- Inchi: 1S/C4H4FN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
- InChI Key: DOJDZWBQQVKCIW-UHFFFAOYSA-N
- SMILES: FC1=NC(C(=O)OC)=NN1
Computed Properties
- Exact Mass: 145.029
- Monoisotopic Mass: 145.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 0.6
1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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